Cas no 1416267-40-7 (2-(2,3,6-trifluorophenyl)propan-2-ol)

• Product Name: 2-(2,3,6-trifluorophenyl)propan-2-ol
• CAS No: 1416267-40-7
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 6199484
• PubChem ID: 83384499
• Update Time: 2025-10-28

2-(2,3,6-trifluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,6-trifluorophenyl)propan-2-ol
• EN300-1838581
• SCHEMBL14248785
• OBOYLULELHULLN-UHFFFAOYSA-N
• 1416267-40-7

• Inchi： 1S/C9H9F3O/c1-9(2,13)7-5(10)3-4-6(11)8(7)12/h3-4,13H,1-2H3
• InChI Key： OBOYLULELHULLN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C)(C)O)F)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,3,6-trifluorophenyl)propan-2-ol

Introduction to 2-(2,3,6-Trifluorophenyl)Propan-2-Ol (CAS No. 1416267-40-7)

2-(2,3,6-Trifluorophenyl)Propan-2-Ol, also known by its CAS number 1416267-40-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluorophenyl group attached to a propan-2-ol moiety. The presence of the trifluorophenyl group introduces distinct electronic and steric properties, making this compound a valuable tool in the synthesis of advanced materials and bioactive molecules.

The synthesis of 2-(2,3,6-Trifluorophenyl)Propan-2-Ol has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess. This development is particularly important for applications in drug discovery, where stereochemistry plays a critical role in biological activity.

One of the most promising applications of 1416267-40-7 lies in its potential as a building block for constructing complex molecular architectures. The trifluorophenyl group serves as an excellent directing unit for further functionalization, enabling the creation of diverse chemical entities. For instance, studies have demonstrated the use of this compound as a precursor in the synthesis of novel antimicrobial agents and bioactive polymers.

Recent research has also highlighted the importance of fluorinated aromatic compounds like 1416267-40-7 in materials science. The introduction of fluorine atoms into aromatic systems significantly enhances their thermal stability and electronic properties. These attributes make such compounds ideal candidates for applications in high-performance polymers and advanced electronic materials.

In addition to its synthetic applications, 1416267-40-7 has shown potential in medicinal chemistry. Preclinical studies have indicated that derivatives of this compound exhibit promising activity against various disease targets, including cancer and infectious diseases. The ability to modulate the pharmacokinetic properties of this compound through structural modifications further underscores its value in drug development.

The study of trifluorophenyl propanols like 1416267-40-7 has also contributed to our understanding of fluorine chemistry. Fluorine atoms are known to influence the physical and chemical properties of molecules significantly. By examining how these effects manifest in compounds like 1416267-40-7, researchers can gain insights into designing more effective fluorinated drugs and materials.

From an environmental perspective, the development of sustainable synthetic routes for 1416267-40-7 is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste and reduce the environmental footprint associated with its production. This shift reflects a broader trend toward more responsible chemical manufacturing practices.

In conclusion, 1416267-40-7, or 2-(2,3,6-Trifluorophenyl)Propan-2-Ol, stands at the intersection of organic synthesis and materials science. Its unique structure and versatile properties make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing science and technology is likely to expand further.